![molecular formula C9H9F3O2 B3030882 1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene CAS No. 1000339-56-9](/img/structure/B3030882.png)
1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene
Overview
Description
The compound "1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene" is a multifunctional aromatic molecule that contains methoxy and trifluoromethoxy substituents on a benzene ring. While the specific compound is not directly studied in the provided papers, related compounds with methoxy and trifluoromethyl groups have been investigated for various applications, including antitumor agents, molecular wires, and as components in Diels-Alder reactions .
Synthesis Analysis
The synthesis of related compounds often involves palladium-catalyzed reactions, as seen in the development of antitumor agents where a Pd(II) catalyst was used to form a cyclic alkenyl ether structure . Additionally, Sonogashira cross-coupling reactions have been employed to synthesize derivatives with methoxy groups, indicating the potential utility of such methods for the synthesis of "1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene" .
Molecular Structure Analysis
The molecular structure of compounds similar to "1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene" has been studied using various spectroscopic techniques and quantum chemical calculations. For instance, the structure and vibrational frequencies of a triazolone molecule with methoxy substituents were optimized using DFT/B3LYP methods . Similarly, the structure of a triazolobenzoxadiazocine derivative was determined by X-ray diffraction and supported by theoretical calculations .
Chemical Reactions Analysis
Compounds with methoxy and trifluoromethyl groups participate in a range of chemical reactions. For example, methoxy-substituted benzene derivatives have been used as components in Diels-Alder reactions to synthesize functionalized benzene and pyridine derivatives . Additionally, methoxymethyl-substituted aryl methyl ethers have been subjected to regioselective demethylation reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of compounds related to "1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene" have been theoretically and experimentally analyzed. Theoretical calculations have provided insights into NMR isotropic shift values, IR absorption frequencies, bond lengths, dipole moments, and HOMO-LUMO energies . Experimental studies have included spectroscopic investigations and electrochemical measurements to understand the oxidation processes and the properties of oxidized states .
Safety and Hazards
properties
IUPAC Name |
1-methoxy-3-methyl-5-(trifluoromethoxy)benzene | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3O2/c1-6-3-7(13-2)5-8(4-6)14-9(10,11)12/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCNOEWBAXFSPOO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OC(F)(F)F)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10650454 | |
Record name | 1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10650454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene | |
CAS RN |
1000339-56-9 | |
Record name | 1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1000339-56-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10650454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.